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Compound of Interest

Compound Name: 4-Bromo-3-methylbenzonitrile

Cat. No.: B1271910

Researchers and professionals in drug development must adhere to strict protocols for the
disposal of chemical reagents to ensure laboratory and environmental safety. This guide
provides essential information and a step-by-step procedure for the proper disposal of 4-
Bromo-3-methylbenzonitrile.

Key Safety and Physical Data

4-Bromo-3-methylbenzonitrile is classified as an acute toxin if ingested, inhaled, or absorbed
through the skin, and is a combustible solid.[1] Adherence to appropriate safety measures is
paramount during handling and disposal.

Property Value Source
CAS Number 41963-20-6 [11[2]
Molecular Formula CsHeBrN [2]
Molecular Weight 196.04 g/mol [1][2]
Melting Point 53-57 °C [1]
Hazard Classifications Acute Toxicity 4 (Oral, Dermal, o
Inhalation)
Storage Class 11 (Combustible Solids) [1]
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Experimental Protocol: Waste Disposal

The primary and universally mandated procedure for the disposal of 4-Bromo-3-
methylbenzonitrile is to use a licensed and approved hazardous waste disposal facility.[3][4]
The following protocol outlines the necessary steps to ensure compliance and safety.

Materials:

o Appropriate Personal Protective Equipment (PPE): N95 dust mask, chemical-resistant
gloves, and eye shields.[1]

o Sealable, labeled, and compatible waste container.

o Access to your institution's Environmental Health and Safety (EHS) department guidelines.
Procedure:

» Waste Identification and Segregation:

o Isolate waste 4-Bromo-3-methylbenzonitrile from other laboratory waste streams to
prevent unintentional reactions.

o This includes any contaminated materials such as gloves, weighing papers, or absorbent
pads.

e Containerization:

o Place the chemical waste into a designated, leak-proof container that is compatible with
halogenated organic compounds.

o Ensure the container is clearly and accurately labeled with the full chemical name: "4-
Bromo-3-methylbenzonitrile" and the appropriate hazard symbols.

o Storage:

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong bases, alcohols, amines, and metals.
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o The storage location should be a designated satellite accumulation area for hazardous
waste.

o Consultation and Documentation:
o Contact your institution's EHS department to schedule a waste pickup.

o Complete all required waste disposal forms as per your institution's and local regulations.
This documentation is critical for tracking hazardous waste from generation to final
disposal.

e Disposal:

o The chemical waste must be disposed of through an approved waste disposal plant.[3][4]
Chemical waste generators are required to consult local, regional, and national hazardous
waste regulations to ensure complete and accurate classification and disposal.[3]

Disposal Workflow
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Caption: Workflow for the safe disposal of 4-Bromo-3-methylbenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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